ethyl 1-{5-[(4-chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-[5-(4-chlorophenyl)sulfanyl-4-phenyl-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C22H15ClF3N3O2S2/c1-2-31-19(30)16-12-27-29(18(16)22(24,25)26)21-28-17(13-6-4-3-5-7-13)20(33-21)32-15-10-8-14(23)9-11-15/h3-12H,2H2,1H3
• InChI Key: UVANCDVFSJSQKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC(=C(S2)SC3=CC=C(C=C3)Cl)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C22H15ClF3N3O2S2
• Molecular Weight: 510.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a thiazole ring, and a pyrazole ring. The presence of these rings suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole and pyrazole rings would contribute to the compound’s aromaticity, while the various substituents would likely influence its reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thiazole derivatives are known to participate in a variety of reactions. They can act as ligands in coordination chemistry, undergo electrophilic and nucleophilic substitution reactions, and participate in various cyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, boiling point, and density would be determined by the nature and arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Thiazole derivatives have been found to have diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety measures should be taken when handling it to avoid potential health risks.